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Compound of Interest

4-Bromothiophene-3-carboxylic
Compound Name: d
aci

Cat. No.: B100334

An In-depth Technical Guide to 4-
Bromothiophene-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of
4-Bromothiophene-3-carboxylic acid, a key heterocyclic building block in medicinal
chemistry and materials science. This guide includes key physical constants, a detailed
synthesis protocol, and workflows for its preparation and characterization.

Core Physical and Chemical Properties

4-Bromothiophene-3-carboxylic acid is a solid, off-white to faint brown compound at room
temperature.[1] Its core properties are summarized below, providing essential data for
experimental design and chemical handling.
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Property Value Source
CAS Number 16694-17-0 [2][3][4]
Molecular Formula CsHsBrO2S [2][41[5]
Molecular Weight 207.05 g/mol [2][41[5]
Melting Point 157-159 °C [1]
Boiling Point 318.0 £ 27.0 °C (Predicted) [1][6]
Density 1.923 + 0.06 g/cm? (Predicted) [1]

pKa 3.63 £ 0.20 (Predicted) [1]
Appearance Off-white/faint brown solid [1]
Purity Typically 298% [2][3]

Storage Conditions

Room Temperature, Sealed in

Dry, Keep in Dark Place

[1](7]

Experimental Protocols

A fundamental understanding of the synthesis and characterization of 4-Bromothiophene-3-

carboxylic acid is crucial for its application in research and development.

Synthesis of 4-Bromothiophene-3-carboxylic acid from 3,4-Dibromothiophene[1]

This protocol outlines a common method for synthesizing the target compound via lithium-

halogen exchange followed by carboxylation.

Materials:

3,4-Dibromothiophene

Anhydrous diethyl ether

Powdered dry ice (solid COz2)

1.6 M n-butyllithium (n-BuLi) in hexanes
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1 M Sodium hydroxide (NaOH) solution

Nitrogen gas atmosphere

Procedure:

Under a nitrogen atmosphere, cool 100 mL of anhydrous ether to -78 °C in a suitable
reaction flask.

Slowly add 28.4 mL of a 1.6 M n-butyllithium solution to the cooled ether.

Prepare a solution of 10 g (41.3 mmol) of 3,4-dibromothiophene dissolved in 50 mL of
anhydrous ether.

Add the 3,4-dibromothiophene solution dropwise to the reaction mixture over a period of 10
minutes, ensuring the temperature is maintained at -78 °C.

Continue stirring the reaction mixture at -78 °C for an additional 10 minutes after the addition
is complete.

Carefully add an excess (over 50 g) of freshly powdered dry ice to the reaction mixture.
Stir the mixture at -78 °C for 1 hour.

Slowly add 30 mL of 1 M NaOH solution (pre-diluted with 100 mL of water) to quench the
reaction. Note that CO2 gas will be released.

Allow the mixture to warm to room temperature. The product can then be isolated through
standard aqueous workup and purification procedures (e.g., acidification, extraction, and
recrystallization).

General Analytical Characterization

Post-synthesis, the identity and purity of 4-Bromothiophene-3-carboxylic acid are confirmed

using standard analytical techniques. While specific spectra for this compound were not

detailed in the provided search results, a typical characterization workflow would involve

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy to confirm the molecular structure and functional groups.[7][8][9]
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Visualized Workflows

The following diagrams illustrate the synthesis and a general characterization workflow for 4-
Bromothiophene-3-carboxylic acid.
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Caption: Synthesis workflow for 4-Bromothiophene-3-carboxylic acid.
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Caption: General workflow for purification and characterization.

Safety and Handling

While a full safety data sheet should be consulted, 4-Bromothiophene-3-carboxylic acid is
generally classified as an irritant.[1] Standard laboratory safety precautions, including the use
of personal protective equipment (gloves, safety glasses), should be employed when handling
this chemical. It should be stored in a dry, dark, and well-ventilated area.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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